Cas no 1805557-17-8 (3-(Difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1805557-17-8
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4897014
• Update Time: 2025-07-15

3-(Difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C10H8F5NO3/c1-19-5-3-6(10(13,14)15)16-4(2-7(17)18)8(5)9(11)12/h3,9H,2H2,1H3,(H,17,18)
• InChI Key： YOIRWBMXVYHZOM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(F)(F)F)N=C1CC(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetic acid

Introduction to 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetic Acid (CAS No. 1805557-17-8)

3-(Difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1805557-17-8, features a pyridine core substituted with multiple fluorinated and methoxy groups, making it a promising candidate for various biochemical applications.

The molecular structure of 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetic acid consists of a pyridine ring at its center, which is flanked by electron-withdrawing and electron-donating substituents. The presence of two fluorine atoms at the 3-position and the 6-position, along with a methoxy group at the 4-position, imparts distinct electronic and steric characteristics to the molecule. These modifications enhance its reactivity and binding affinity, making it particularly useful in the design of bioactive molecules.

In recent years, fluorinated pyridines have become increasingly important in drug discovery due to their ability to modulate metabolic stability, lipophilicity, and binding interactions with biological targets. The difluoromethyl group, in particular, is known for its ability to improve pharmacokinetic properties such as solubility and metabolic resistance. This feature has made compounds like 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetic acid valuable scaffolds for developing novel therapeutic agents.

Current research in the field of medicinal chemistry has highlighted the potential of this compound as a precursor or intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with enzymes involved in cancer metabolism and inflammation. The methoxy group at the 4-position provides a handle for further functionalization, allowing chemists to explore diverse chemical space and optimize lead compounds for clinical development.

The fluorinated pyridine core also contributes to the compound's stability under physiological conditions, which is a critical factor in drug design. By enhancing the molecule's resistance to degradation by enzymes such as cytochrome P450 oxidases, 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetic acid derivatives may exhibit improved bioavailability and prolonged half-life in vivo. This characteristic is particularly relevant in the development of long-acting therapeutics where sustained exposure to the target is essential for efficacy.

Recent advances in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular modeling studies have revealed that modifications at the 3-position and 6-position can fine-tune binding interactions with protein targets, offering insights into how structural changes influence biological activity. These findings are guiding experimental efforts to develop high-affinity ligands for therapeutic use.

The pharmaceutical industry has shown particular interest in fluorinated pyridines due to their role in enhancing drug-like properties such as permeability across biological membranes (P-glycoprotein efflux) and selectivity against off-target effects. The presence of multiple fluorine atoms in 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetic acid not only improves these properties but also allows for fine-grained control over molecular interactions through subtle steric and electronic tuning.

In conclusion, 3-(Difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1805557-17-8) represents a versatile building block with significant potential in drug discovery and development. Its unique structural features make it an attractive candidate for generating novel bioactive molecules targeting a wide range of diseases. As research continues to uncover new applications for fluorinated heterocycles, compounds like this are poised to play a crucial role in advancing therapeutic innovation.